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Compound of Interest

Compound Name: AC-55541

Cat. No.: B10762386

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of AC-55541, a potent and selective small-molecule agonist for the Protease-Activated
Receptor 2 (PAR2). The following procedural guidance is designed to ensure the safe handling,
use, and disposal of this compound in a laboratory setting.

Compound Information and Safety Data

AC-55541 is a research chemical used to probe the physiological functions of PAR2.[1] Itis a
crystalline solid that activates PAR2 signaling, stimulating processes such as cell proliferation,
phosphatidylinositol (PI) hydrolysis, and calcium (Ca2+) mobilization.[1] Due to its high

potency, it should be handled with care, assuming high biological activity and potential toxicity.

Quantitative Data Summary:
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Property Value Reference
(2E)-2-[1-(3-
Bromophenyl)ethylidene] a-

IUPAC Name (benzoylamino)-3,4-dihydro-4- [2]
oxo-1-phthalazineacetic acid
hydrazide

CAS Number 916170-19-9 [2]

Molecular Formula C25H20BrNsOs [3]

Molecular Weight 518.4 g/mol

Purity >98%

PECso (Cell Proliferation) 6.7

PECso (P1 Hydrolysis) 59

pECso (Ca2* Mobilization) 6.6

Appearance

Crystalline Solid

[4]

Storage and Stability:

Condition Duration Reference
-20°C 1 Year [2]
-80°C 2 Years [2]
Shipping Shipped on blue ice [5]
General Store in the dark, under 5]

desiccating conditions

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. All operations involving AC-
55541 solid or stock solutions must be performed within a certified chemical fume hood.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.medchemexpress.com/AC-55541.html
https://www.medchemexpress.com/AC-55541.html
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11239397/
https://www.medchemexpress.com/AC-55541.html
https://www.medchemexpress.com/AC-55541.html
https://www.researchgate.net/figure/PAR2-mediated-signal-transduction-PAR2-is-activated-by-several-serine-proteases-and_fig1_384117679
https://www.researchgate.net/figure/PAR2-mediated-signal-transduction-PAR2-is-activated-by-several-serine-proteases-and_fig1_384117679
https://www.benchchem.com/product/b10762386?utm_src=pdf-body
https://www.benchchem.com/product/b10762386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Task Category

Primary PPE

Secondary/Task-Specific
PPE

General Laboratory Work (No

active handling)

» Safety glasses with side
shieldse Laboratory coate

Closed-toe shoes

« Nitrile gloves

Handling of Powders/Solids
(e.g., Weighing)

* Full-face respirator with
appropriate cartridgese
Chemical-resistant coveralls or
suite Double-gloving (e.g.,
nitrile)s Chemical-resistant

shoe covers

« Head covering

Handling of Liquids/Solutions
(e.g., Plating)

« Chemical splash goggles or
face shields Chemical-resistant
gloves (nitrile)» Chemical-

resistant apron over lab coat

 Elbow-length gloves for

mixing

Equipment Decontamination &

Waste Disposal

* Chemical splash goggles or
face shields Heavy-duty,
chemical-resistant glovese
Waterproof or chemical-

resistant apron

 Respirator (if aerosols are

generated)

Experimental Protocols & Workflows

The following protocols provide step-by-step guidance for common laboratory procedures

involving AC-55541.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of potent compounds.
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Protocol 1: Weighing Solid AC-55541 and Preparing
Stock Solutions

e Preparation:

o Designate a specific area within a certified chemical fume hood for handling the
compound.

o Cover the work surface with absorbent, disposable bench paper.

o Assemble all necessary equipment: anti-static weigh boat, spatulas, analytical balance,
and appropriate solvent (e.g., DMSO).

o Don the appropriate PPE for handling powders as specified in the table above.
e Weighing:
o Tare the analytical balance with the weigh boat inside.

o Carefully transfer the desired amount of AC-55541 powder to the weigh boat using a clean
spatula. Avoid creating dust.

o Record the exact weight.

» Solution Preparation:

o

Carefully add the weighed AC-55541 solid to an appropriate sterile vial.

o Using a calibrated pipette, slowly add the required volume of solvent (e.g., DMSO to make
a 10 mM stock) to the vial to avoid splashing.

o Cap the vial securely and vortex until the solid is completely dissolved. A stock solution
may be made by dissolving AC-55541 in the solvent of choice, which should be purged
with an inert gas.[4]

o Label the vial clearly with the compound name, concentration, solvent, date, and your
initials.
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e Cleanup:

o Dispose of the used weigh boat and any contaminated consumables in the designated
solid chemical waste container.

o Wipe down the spatula, balance, and work surface with an appropriate decontamination
solution (e.g., 70% ethanol), followed by a dry wipe.

Protocol 2: Cell Culture Treatment

e Preparation:

o

Perform all steps in a sterile biological safety cabinet (BSC).

[¢]

Thaw the AC-55541 stock solution at room temperature.

[e]

Prepare serial dilutions of the stock solution in sterile cell culture medium to achieve the
final desired experimental concentrations.

[¢]

Don appropriate PPE for handling solutions.

e Procedure:

o

Remove the cell culture plates from the incubator.

[¢]

Carefully aspirate the old medium from the wells.

[¢]

Gently add the medium containing the appropriate concentration of AC-55541 to each
well.

[¢]

Return the plates to the incubator for the desired treatment duration.

e Cleanup:

o Dispose of all liquid waste containing AC-55541 in the designated aqueous chemical
waste container.

o Decontaminate all work surfaces in the BSC.
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Mechanism of Action: PAR2 Signaling Pathway

AC-55541 is a PAR2 agonist. PAR2 is a G-protein coupled receptor (GPCR) that, upon
activation, couples to several Ga proteins (Gaqg, Gal2/13, and Gai) to initiate downstream
signaling cascades.[4][5] This leads to calcium mobilization, RhoA activation, and ERK1/2
phosphorylation, influencing inflammation, cell migration, and other physiological responses.[5]

[6]
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Caption: AC-55541 activation of the PAR2 signaling cascade.
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Disposal Plan

A clear and concise plan for the disposal of AC-55541 and associated waste is essential to

prevent contamination and ensure environmental safety.

Waste Disposal Workflow

Waste Generation & Segregation
Solid Waste Liquid Waste Sharps Waste
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Contalnrnent
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Final Disposal
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Arrange for Pickup by
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Caption: Waste disposal workflow for AC-55541.

Step-by-Step Disposal Protocol

e Segregation at Source:

o Solid Waste: All contaminated solid items (e.g., gloves, disposable lab coats, weigh boats,
pipette tips, vials) must be placed in a dedicated, clearly labeled solid chemical waste

container.

o Liquid Waste: All contaminated liquids (e.g., cell culture media, buffer solutions, unused
stock solutions) must be collected in a dedicated, sealed, and clearly labeled hazardous

liquid waste container. Do not pour down the drain.
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o Sharps: Contaminated sharps (e.g., needles, serological pipettes) must be placed in a
designated, puncture-proof sharps container labeled for chemical waste.

o Container Labeling:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name
"AC-55541," the solvent(s), and an approximate concentration or volume.

o Storage of Waste:

o Store waste containers in a designated satellite accumulation area within the laboratory,
away from general lab traffic.

o Ensure liquid waste containers have secondary containment to prevent spills.
» Final Disposal:
o Once a waste container is full, seal it securely.

o Contact your institution's Environmental Health & Safety (EHS) department to arrange for
pickup and disposal according to institutional and local regulations. High-temperature
incineration is often the recommended method for potent pharmaceutical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
AC-55541]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10762386#personal-protective-equipment-for-
handling-ac-55541]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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